Cas no 1248441-66-8 (2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide)

• Product Name: 2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide
• CAS No: 1248441-66-8
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 4772900
• Update Time: 2025-05-20

2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminopiperidin-1-yl)-N-isopentylacetamide
• 2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide

• Inchi： 1S/C12H25N3O/c1-10(2)5-6-14-12(16)9-15-7-3-4-11(13)8-15/h10-11H,3-9,13H2,1-2H3,(H,14,16)
• InChI Key： PRODIZIDNGQTEV-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC(C1)N)NCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• XLogP3: 0.9
• Topological Polar Surface Area: 58.4

Additional information on 2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide

2-(3-Aminopiperidin-1-yl)-N-(3-Methylbutyl)Acetamide: An Overview of a Promising Compound (CAS No. 1248441-66-8)

2-(3-Aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide (CAS No. 1248441-66-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This small molecule, characterized by its unique structure, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide consists of an acetamide moiety linked to a piperidine ring, which is further substituted with an amino group and a 3-methylbutyl chain. This combination of functional groups imparts specific physicochemical properties that make it an attractive candidate for drug development. The piperidine ring, in particular, is known for its ability to modulate various biological targets, including receptors and enzymes.

Recent research has highlighted the potential of 2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. These findings suggest that it may be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation and oxidative damage play critical roles.

In addition to its neuroprotective properties, 2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide has shown promise in preclinical studies as an analgesic. Research conducted at the University of California, San Francisco, found that this compound effectively reduces pain responses in animal models of chronic pain without causing significant side effects. The mechanism underlying its analgesic activity is thought to involve the modulation of ion channels and neurotransmitter systems involved in pain signaling.

The pharmacokinetic profile of 2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide has also been extensively studied. Data from in vitro and in vivo experiments indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Safety assessments have shown that 2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide is well-tolerated at therapeutic doses. Preclinical toxicology studies have not identified any significant adverse effects, suggesting that it has a favorable safety margin. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of 2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide extend beyond neurological disorders and pain management. Ongoing research is exploring its use in other therapeutic areas, such as cancer treatment and cardiovascular diseases. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties that could be beneficial in reducing inflammation associated with various diseases.

In conclusion, 2-(3-aminopiperidin-1-yl)-N-(3-methylbutyl)acetamide (CAS No. 1248441-66-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in drug discovery programs. Continued research will undoubtedly provide more insights into its mechanisms of action and clinical utility.